molecular formula C12H16FNO2S B5127227 N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide

N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide

Cat. No. B5127227
M. Wt: 257.33 g/mol
InChI Key: OPHXKUQOMLKZLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide (CFM-2) is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. CFM-2 is a sulfonamide derivative that has been shown to have potent analgesic effects in animal models.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide is not fully understood. However, it is believed that this compound acts on the TRPA1 channel, which is involved in pain and inflammation signaling. This compound has been shown to activate TRPA1 channels, leading to the release of neuropeptides that inhibit pain transmission.
Biochemical and Physiological Effects
This compound has been shown to have potent analgesic effects in animal models. In addition to its analgesic effects, this compound has also been shown to have anti-inflammatory effects. This compound has been shown to reduce the release of inflammatory cytokines such as TNF-alpha and IL-1beta in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide as a research tool is its potent analgesic effects. This compound can be used to study pain signaling pathways and the mechanisms of action of analgesic agents. However, one of the limitations of this compound is its potential toxicity. This compound has been shown to have toxic effects on the liver and kidneys in animal models, and further studies are needed to determine its safety and toxicity in humans.

Future Directions

There are several future directions for research on N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide. One area of research is the development of analogs of this compound with improved potency and selectivity. Another area of research is the development of novel therapeutic agents based on the structure of this compound. Finally, further studies are needed to determine the safety and toxicity of this compound in humans, as well as its potential as a therapeutic agent for conditions such as arthritis.

Synthesis Methods

N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide can be synthesized using a multistep process involving the reaction of 4-fluorobenzenesulfonyl chloride with cyclopentylamine followed by N-methylation of the resulting product. The final product is obtained through recrystallization from a suitable solvent. The purity and yield of this compound can be improved through further purification techniques such as column chromatography.

Scientific Research Applications

N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide has been extensively studied for its potential as an analgesic agent. Animal studies have shown that this compound has potent analgesic effects that are comparable to opioids, but without the side effects associated with opioid use such as respiratory depression and addiction. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for conditions such as arthritis.

properties

IUPAC Name

N-cyclopentyl-4-fluoro-N-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16FNO2S/c1-14(11-4-2-3-5-11)17(15,16)12-8-6-10(13)7-9-12/h6-9,11H,2-5H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OPHXKUQOMLKZLA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1CCCC1)S(=O)(=O)C2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16FNO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.